Cas no 132712-53-9 (4,4-bis(4-fluorophenyl)butanoic acid)

• Product Name: 4,4-bis(4-fluorophenyl)butanoic acid
• CAS No: 132712-53-9
• MF: C₁₆H₁₄F₂O₂
• MW: 276.277971744537
• CID: 899181
• Update Time: 2025-04-19

4,4-bis(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-bis(4-fluorophenyl)butanoic acid
• 4-(2-fluorophenyl)-4-(4-fluorophenyl)butanoic acid
• Benzenebutanoic acid, 2-fluoro-gamma-(4-fluorophenyl)-
• BFBA

• Inchi： 1S/C16H14F2O2/c17-13-5-1-11(2-6-13)15(9-10-16(19)20)12-3-7-14(18)8-4-12/h1-8,15H,9-10H2,(H,19,20)
• InChI Key： CZNWJIAAVVXYFS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C1=CC=C(F)C=C1)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 276.09622
• Monoisotopic Mass: 276.096186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.243
• Boiling Point: 375°C at 760 mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.552
• PSA: 37.3